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Introduction

Nonanoyl chloride, also known as pelargonyl chloride, is a linear acyl chloride with a nine-
carbon chain. It serves as a highly versatile and reactive intermediate in organic synthesis. Its
utility is primarily derived from the electrophilic carbonyl carbon, which readily undergoes
nucleophilic acyl substitution. This reactivity makes it an essential building block in the
production of a wide range of chemical compounds, including esters, amides, and other
derivatives.[1][2] These products find applications in diverse fields such as pharmaceuticals,
agrochemicals, surfactants, and specialty chemicals like flavoring agents and fragrances.[2]
This technical guide provides a comprehensive overview of nonanoyl chloride's molecular
structure, physicochemical properties, synthesis, and key experimental protocols for its
handling and characterization.

Molecular Structure and Identification

Nonanoyl chloride consists of a nine-carbon acyl group bonded to a chlorine atom. The
presence of the electron-withdrawing chlorine atom makes the carbonyl carbon highly
susceptible to nucleophilic attack.

Table 1: Chemical Identifiers for Nonanoyl Chloride
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Identifier Value

IUPAC Name nonanoyl chloride[3]

CAS Number 764-85-2[1]

Chemical Formula CoH17CIO

Linear Formula CHs(CHz2)7COCI

SMILES CCCccccecec(=0)cl

nChi INChl=1S/C9H17CIO/c1-2-3-4-5-6-7-8-
9(10)11/h2-8H2,1H3

InChlKey NTQYXUJLILNTFH-UHFFFAOYSA-N

Pelargonyl chloride, Nonanoic acid chloride,
Common Synonyms . i . .
Pelargonic acid chloride, n-Nonanoy! chloride

Physicochemical Properties

Nonanoyl chloride is a colorless to pale yellow liquid with a characteristic pungent odor. It is
highly reactive with water and moisture-sensitive. Its physical properties are summarized in the
table below.

Table 2: Physicochemical Data for Nonanoyl Chloride
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Property Value

Molecular Weight 176.68 g/mol

Appearance Colorless to light yellow liquid
Density 0.94 g/cm3 at 20 °C

Melting Point -60.5 °C

Boiling Point 108-110 °C at 29 hPa

Flash Point 99 °C

Vapor Pressure 0.2 hPa at 20 °C

Soluble in organic solvents like ether and

Solubility
chloroform; reacts with water.

Chemical Reactivity and Synthesis

The primary reactivity of nonanoyl chloride is centered on nucleophilic acyl substitution at the
carbonyl carbon. It reacts vigorously with various nucleophiles.

o Hydrolysis: It readily reacts with water to form nonanoic acid and hydrogen chloride gas.
» Alcoholysis: Reaction with alcohols yields the corresponding nonanoate esters.
e Aminolysis: Reaction with ammonia, primary, or secondary amines produces nonanamides.

The most common laboratory synthesis of nhonanoyl chloride involves the reaction of
nonanoic acid with a chlorinating agent, such as thionyl chloride (SOCI2). This reaction is
efficient as the byproducts, sulfur dioxide (SOz) and hydrogen chloride (HCI), are gaseous,
which helps to drive the reaction to completion.
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Diagram 1: Synthesis of Nonanoyl Chloride

Click to download full resolution via product page

Caption: Synthesis of Nonanoyl Chloride via reaction with Thionyl Chloride.
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Diagram 2: Hydrolysis of Nonanoyl Chloride
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Diagram 3: Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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